8-(2-carboxymethylthio)-cGMP
8-(2-carboxymethylthio)-cGMP
Brand Name:
Vulcanchem
CAS No.:
114115-66-1
VCID:
VC0045555
InChI:
InChI=1S/C12H14N5O9PS/c13-11-15-8-5(9(21)16-11)14-12(28-2-4(18)19)17(8)10-6(20)7-3(25-10)1-24-27(22,23)26-7/h3,6-7,10,20H,1-2H2,(H,18,19)(H,22,23)(H3,13,15,16,21)/t3-,6+,7-,10+/m0/s1
SMILES:
C1C2C(C(C(O2)N3C4=C(C(=O)N=C(N4)N)N=C3SCC(=O)O)O)OP(=O)(O1)O
Molecular Formula:
C12H14N5O9PS
Molecular Weight:
435.304
8-(2-carboxymethylthio)-cGMP
CAS No.: 114115-66-1
Main Products
VCID: VC0045555
Molecular Formula: C12H14N5O9PS
Molecular Weight: 435.304
| CAS No. | 114115-66-1 |
|---|---|
| Product Name | 8-(2-carboxymethylthio)-cGMP |
| Molecular Formula | C12H14N5O9PS |
| Molecular Weight | 435.304 |
| IUPAC Name | 2-[[9-[(4aS,6R,7R,7aR)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-2-amino-6-oxo-3H-purin-8-yl]sulfanyl]acetic acid |
| Standard InChI | InChI=1S/C12H14N5O9PS/c13-11-15-8-5(9(21)16-11)14-12(28-2-4(18)19)17(8)10-6(20)7-3(25-10)1-24-27(22,23)26-7/h3,6-7,10,20H,1-2H2,(H,18,19)(H,22,23)(H3,13,15,16,21)/t3-,6+,7-,10+/m0/s1 |
| Standard InChIKey | DAAIBHWHBADGSC-FTCMTTLMSA-N |
| SMILES | C1C2C(C(C(O2)N3C4=C(C(=O)N=C(N4)N)N=C3SCC(=O)O)O)OP(=O)(O1)O |
| Synonyms | 8-(2-carboxymethylthio)-cGMP |
| Last Modified | Aug 20 2021 |
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